Cas no 1780167-86-3 ([(1-Fluorocyclopentyl)methyl](methyl)amine)

• Product Name: [(1-Fluorocyclopentyl)methyl](methyl)amine
• CAS No: 1780167-86-3
• MF: C₇H₁₄FN
• MW: 131.191165447235
• CID: 5718693
• PubChem ID: 84731100
• Update Time: 2025-05-21

[(1-Fluorocyclopentyl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-fluorocyclopentyl)-N-methylmethanamine
• EN300-6763750
• F1912-3124
• AKOS024160737
• [(1-fluorocyclopentyl)methyl](methyl)amine
• 1780167-86-3
• [(1-Fluorocyclopentyl)methyl](methyl)amine

• Inchi： 1S/C7H14FN/c1-9-6-7(8)4-2-3-5-7/h9H,2-6H2,1H3
• InChI Key： QXFKFAPQTWGEAA-UHFFFAOYSA-N
• SMILES： FC1(CNC)CCCC1

Computed Properties

• Exact Mass: 131.111027613g/mol
• Monoisotopic Mass: 131.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12Ų

Additional information on [(1-Fluorocyclopentyl)methyl](methyl)amine

Comprehensive Overview of [(1-Fluorocyclopentyl)methyl](methyl)amine (CAS No. 1780167-86-3): Properties, Applications, and Innovations

The compound [(1-Fluorocyclopentyl)methyl](methyl)amine (CAS No. 1780167-86-3) is a fluorinated amine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for fluorinated building blocks in drug discovery, this compound serves as a versatile intermediate for synthesizing bioactive molecules. Its 1-fluorocyclopentyl moiety enhances metabolic stability and lipophilicity, making it a valuable candidate for optimizing drug-like properties.

In recent years, the search for novel amine derivatives has surged, driven by their applications in central nervous system (CNS) drug development and crop protection chemicals. Researchers are particularly interested in how the fluorine atom in [(1-Fluorocyclopentyl)methyl](methyl)amine influences binding affinity and selectivity in target proteins. This aligns with trending topics like precision medicine and sustainable agriculture, where tailored chemical structures play a pivotal role.

The synthesis of CAS No. 1780167-86-3 typically involves nucleophilic substitution or reductive amination strategies, leveraging fluorocyclopentane precursors. Its methylamine group offers reactivity for further derivatization, enabling the creation of libraries for high-throughput screening. This adaptability addresses the growing need for diverse chemical space in hit-to-lead optimization, a frequent query among medicinal chemists.

From an industrial perspective, [(1-Fluorocyclopentyl)methyl](methyl)amine is gaining traction as a chiral auxiliary in asymmetric synthesis. Its potential to induce enantioselectivity in catalytic reactions resonates with the pharmaceutical industry’s focus on stereocontrolled synthesis. Moreover, its stability under physiological conditions makes it a candidate for prodrug design, a hot topic in bioconjugation chemistry.

Environmental and regulatory considerations are also critical. The compound’s low ecotoxicity profile (as inferred from structural analogs) positions it favorably for green chemistry initiatives. This aligns with searches for EPA-compliant intermediates and REACH-certified chemicals, reflecting broader industry shifts toward sustainability.

In summary, [(1-Fluorocyclopentyl)methyl](methyl)amine (CAS No. 1780167-86-3) exemplifies the intersection of structural innovation and practical utility. Its applications span from small-molecule therapeutics to agrochemical adjuvants, addressing contemporary challenges in molecular design. As research continues, this compound is poised to remain a focal point for advancements in fluorine chemistry and drug discovery pipelines.